4-butoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-butoxy-N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H26N6O3S2/c1-2-3-14-34-20-11-9-18(10-12-20)23(33)27-16-21-29-30-25(31(21)19-7-5-4-6-8-19)36-17-22(32)28-24-26-13-15-35-24/h4-13,15H,2-3,14,16-17H2,1H3,(H,27,33)(H,26,28,32)
• InChI Key: VIHHKGOXQJVOQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=NC=CS4
• Molecular Formula: C25H26N6O3S2
• Molecular Weight: 522.6 g/mol

Description

4-butoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H26N6O3S2 and its molecular weight is 522.64. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with structural features similar to the specified chemical have been evaluated for their anticancer properties. For example, derivatives with thiazol-2-yl and benzamide components have shown moderate to excellent anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds were compared to etoposide, a reference drug, indicating the potential of these derivatives as anticancer agents (Ravinaik, B. et al., 2021).

Antimicrobial Activity

Another research avenue for compounds with thiazole and benzothiazole components involves their antimicrobial properties. Studies have synthesized and evaluated the antimicrobial efficacy of novel derivatives against bacterial and fungal strains. These compounds have shown excellent broad-spectrum antimicrobial activity, suggesting their potential use in combating infectious diseases (Padalkar, Vikas et al., 2014).

Nematocidal Activity

Research has also been conducted on the synthesis of novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups for their nematocidal activities. Some derivatives have demonstrated promising results against Bursaphelenchus xylophilus, a nematode, indicating their potential as lead compounds for developing new nematicides (Liu, Dan et al., 2022).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their role in corrosion inhibition, particularly against steel corrosion in acidic environments. These studies have provided insights into the mechanisms of corrosion inhibition and the potential application of these compounds in protecting industrial materials (Hu, Zhiyong et al., 2016).